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Compound of Interest

Compound Name: 4-Propylbenzoic acid

Cat. No.: B1360256 Get Quote

CAS Number: 2438-05-3[1][2][3][4]

This technical guide provides an in-depth overview of 4-Propylbenzoic acid, catering to

researchers, scientists, and professionals in drug development. The document covers its

chemical and physical properties, detailed experimental protocols for its synthesis, purification,

and analysis, and a discussion of its potential biological significance.

Core Properties of 4-Propylbenzoic Acid
4-Propylbenzoic acid, also known as p-propylbenzoic acid, is an aromatic carboxylic acid.[1]

Its structure features a propyl group at the para position of a benzoic acid molecule.[1][2] This

compound is typically a white to off-white or yellow crystalline solid.[1][2][3][5] It exhibits limited

solubility in water but is more soluble in organic solvents such as ethanol, ether, and methanol.

[1][2][6]

Physicochemical Data
The key physicochemical properties of 4-Propylbenzoic acid are summarized in the table

below for easy reference and comparison.
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Property Value References

CAS Number 2438-05-3 [1][3][4][7]

Molecular Formula C₁₀H₁₂O₂ [4][7]

Molecular Weight 164.20 g/mol [4]

Appearance
White to yellow needles or

crystalline powder
[5]

Melting Point 142-144 °C [5]

Boiling Point 288.61 °C (estimate) [5]

Density 1.067 g/cm³ (estimate) [5]

pKa 4.37 ± 0.10 (Predicted) [2]

Solubility

Sparingly soluble in water;

soluble in ethanol, ether,

acetone, and methanol.

[1][2][6]

Experimental Protocols
This section details the methodologies for the synthesis, purification, and analysis of 4-
Propylbenzoic acid.

Synthesis of 4-Propylbenzoic Acid
A common method for the synthesis of 4-n-propylbenzoic acid involves the haloform reaction of

4-n-propylacetophenone.

Materials:

4-n-propylacetophenone

Bromine

Sodium hydroxide
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Water

Dioxane

Sodium metabisulphite

Concentrated hydrochloric acid

Ethanol

Procedure:

Preparation of Sodium Hypobromite Solution: A solution of sodium hypobromite is prepared

by dissolving 1.0 mole of bromine in a solution of 3.5 moles of sodium hydroxide in 700 ml of

water at 0°C.

Reaction: The freshly prepared sodium hypobromite solution is added to a well-stirred

solution of 0.2 moles of 4-n-propylacetophenone in 500 ml of dioxane. The temperature is

maintained at 35-45°C throughout the addition and for 15 minutes afterward.

Quenching: The excess sodium hypobromite is neutralized by the addition of a sodium

metabisulphite solution.

Work-up: 3.5 L of water is added to the reaction mixture, and bromoform is removed by

distillation.

Precipitation: Upon cooling, the solution is acidified with concentrated hydrochloric acid,

leading to the precipitation of the product.

Isolation: The precipitated 4-propylbenzoic acid is filtered off and washed with water.

Purification: The crude product is then purified by recrystallization from an ethanol/water

mixture to yield white crystals.
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Synthesis Workflow for 4-Propylbenzoic Acid

Purification by Recrystallization
Recrystallization is a standard technique for purifying solid organic compounds like 4-
Propylbenzoic acid, leveraging its differential solubility in a solvent at varying temperatures.[8]

[9][10]

Materials:

Crude 4-Propylbenzoic acid

Suitable solvent (e.g., ethanol/water mixture, water)

Erlenmeyer flasks

Heating source (e.g., hot plate or steam bath)

Filtration apparatus (gravity and vacuum)

Activated charcoal (optional, for removing colored impurities)

Procedure:

Solvent Selection: Choose a solvent in which 4-Propylbenzoic acid is highly soluble at

elevated temperatures and sparingly soluble at room or lower temperatures. An

ethanol/water mixture is a common choice.

Dissolution: Place the crude 4-Propylbenzoic acid in an Erlenmeyer flask and add a

minimal amount of the chosen solvent. Heat the mixture to dissolve the solid completely. Add
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more hot solvent in small portions if necessary.[10]

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and boil for a few minutes.[10]

Hot Filtration: Quickly filter the hot solution by gravity filtration to remove any insoluble

impurities and activated charcoal. This step should be performed rapidly to prevent

premature crystallization.[10]

Crystallization: Allow the hot filtrate to cool slowly to room temperature. Slower cooling

generally results in larger and purer crystals. The flask can then be placed in an ice bath to

maximize crystal formation.[8]

Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount

of the cold recrystallization solvent.[8]

Drying: Dry the crystals, for instance, in a desiccator or a vacuum oven, to remove any

residual solvent.
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General Workflow for Purification by Recrystallization

Analytical Characterization
A variety of analytical techniques are employed to confirm the identity and purity of 4-
Propylbenzoic acid.

Spectroscopic Analysis
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy of 4-
Propylbenzoic acid shows characteristic signals for the aromatic protons, which appear as

two distinct doublets, and the propyl group protons, which exhibit predictable splitting

patterns. The carboxylic acid proton is highly deshielded and appears as a broad singlet at a

higher chemical shift.[11]

Mass Spectrometry (MS): Electron ionization mass spectrometry of 4-Propylbenzoic acid
typically shows a molecular ion peak. Common fragmentation patterns include the loss of a

hydroxyl radical (-OH) and the loss of the propyl radical (-CH₂CH₂CH₃).[11]

Infrared (IR) Spectroscopy: The IR spectrum of 4-Propylbenzoic acid displays characteristic

absorption bands for the carboxylic acid functional group, including a broad O-H stretch and

a strong C=O stretch.[12][13]

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are

powerful techniques for assessing the purity of 4-Propylbenzoic acid and for its quantification

in various matrices.
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Analytical Characterization
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Workflow for the Analytical Characterization of 4-Propylbenzoic Acid

Biological Activity and Signaling Pathways
Currently, there is a lack of published research specifically detailing the biological activities and

associated signaling pathways of 4-Propylbenzoic acid. However, studies on other benzoic

acid derivatives provide some context for potential areas of investigation.

For instance, various derivatives of p-hydroxybenzoic acid have been reported to possess a

wide range of biological properties, including antimicrobial, antioxidant, anti-inflammatory, and

estrogenic activities.[14][15][16] Some studies have shown that certain hydroxybenzoic acid

derivatives can influence signaling pathways. For example, gallic acid has been demonstrated

to attenuate insulin resistance via the miR-1271/IRS1/PI3K/AKT/FOXO1 pathway in HepG2

cells.[17] Additionally, benzoic acid itself has been shown to specifically inhibit macroautophagy

in Saccharomyces cerevisiae, a key cellular response to nitrogen starvation.[18]
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These findings in structurally related compounds suggest that 4-Propylbenzoic acid could

potentially exhibit biological activities, but dedicated experimental studies are required to

elucidate its specific effects and mechanisms of action. Its applications are noted in the

synthesis of pharmaceuticals and as a preservative in cosmetics, implying some level of

biological interaction.[2][3]

Applications
4-Propylbenzoic acid serves as a versatile intermediate in organic synthesis.[3] It is utilized in

the production of polymers, pharmaceuticals, and agrochemicals.[3] Additionally, it finds

application as a preservative and stabilizer in the cosmetics industry.[3] Its role as a building

block is crucial for developing more complex molecules and materials with specific properties.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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